Cas no 64119-88-6 (Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol)

• Product Name: Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol
• CAS No: 64119-88-6
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• MDL: MFCD11616861
• CID: 2191642
• PubChem ID: 53487271
• Update Time: 2025-05-20

Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol Chemical and Physical Properties

Names and Identifiers

• Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol
• AKOS037643847
• MFCD11616861
• AS-38021
• 64119-88-6
• DB-309145
• CS-0172437
• DTXSID80705304
• (2,6-Dimethyloctahydro-3,8:4,7-dimethano-2,6-naphthyridine-4,8-diyl)dimethanol
• [9-(hydroxymethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanol
• SCHEMBL24825666
• 3,8:4,7-Dimethano-2,6-naphthyridine-4,8-dimethanol,octahydro-2,6-dimethyl-

• MDL： MFCD11616861
• Inchi： 1S/C14H24N2O2/c1-15-5-9-10-6-16(2)12-4-13(10,7-17)11(15)3-14(9,12)8-18/h9-12,17-18H,3-8H2,1-2H3
• InChI Key： ALXQRXRWBCQWQX-UHFFFAOYSA-N
• SMILES： OCC12CC3C4(CO)CC1N(C)CC4C2CN3C

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.9Ų

Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol

Comprehensive Analysis of Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol (CAS No. 64119-88-6)

The compound Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol (CAS No. 64119-88-6) is a structurally complex organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique polycyclic framework and functional dimethanol groups make it a subject of interest for researchers exploring novel bioactive compounds. The molecule's rigid bicyclic system and steric constraints contribute to its stability and selectivity, which are critical for drug design and material science.

Recent advancements in computational chemistry and molecular docking have highlighted the role of 64119-88-6 in targeting specific enzymes or receptors. For instance, its dimethanol moieties can form hydrogen bonds with biological targets, enhancing binding affinity. This property aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today. Additionally, the compound's potential as a chiral building block in asymmetric synthesis has garnered attention from synthetic chemists.

From an industrial perspective, Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol is being investigated for its utility in green chemistry applications. Its derivatization could lead to biodegradable catalysts or sustainable polymers, addressing the global push for eco-friendly materials. Searches for green synthesis methods and renewable feedstocks have surged in recent years, reflecting the compound's relevance to contemporary environmental challenges.

Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are essential for characterizing 64119-88-6. These methods confirm its stereochemistry and purity, which are vital for regulatory compliance in pharmaceutical development. The compound's thermal stability and solubility profile also make it suitable for formulation studies, a frequent topic in drug delivery optimization queries.

In summary, Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanol represents a versatile scaffold with multidisciplinary applications. Its integration into high-throughput screening libraries and structure-activity relationship studies underscores its value in modern research. As interest in AI-driven drug discovery and materials informatics grows, this compound is poised to remain a focal point in scientific innovation.